Urea, N-((1R,2S)-3-((3S)-3-((4-fluorophenyl)methyl)-1-piperidinyl)-2-hydroxy-1-methylpropyl)-N'-(3-(1-methyl-1H-tetrazol-5-yl)phenyl)-
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
BMS-639623 is a CCR3 antagonist with picomolar inhibition potency against eosinophil chemotaxis, and may be developed for the treatment of asthma.
Scientific Research Applications
1. Serotonin 5-HT2 Antagonists
Research by Perregaard et al. (1992) demonstrates the synthesis of urea derivatives with high potency and selectivity for 5-HT2 receptors, which are significant in the study of central nervous system disorders. These compounds, including those with 4-fluorophenyl groups, showed potent inhibition of the quipazine-induced head twitch syndrome in rats, indicating their potential as therapeutic agents for CNS-related conditions (Perregaard et al., 1992).
2. Orexin Receptor Mechanisms in Compulsive Behavior
Piccoli et al. (2012) studied the role of compounds like GSK1059865, which is structurally related to the urea compound , in modulating orexin receptors (OXRs). These receptors play a critical role in feeding, arousal, stress, and substance abuse. The research demonstrates how selective antagonism at OXRs, especially OX1R, could be a novel approach for treating compulsive behaviors and eating disorders (Piccoli et al., 2012).
3. Antimicrobial and Antiviral Properties
Rani et al. (2014) synthesized novel imidazole ureas/carboxamides containing dioxaphospholanes, demonstrating their antimicrobial properties. These findings suggest the potential of urea derivatives in developing new antimicrobial agents (Rani et al., 2014).
4. Neuropharmacological Activities
Research by Rasmussen et al. (1978) on N-aryl-N'-(1-methyl-2-pyrrolidinylidene)ureas revealed anxiolytic and muscle-relaxant properties in certain derivatives. This research highlights the potential of urea derivatives in developing new treatments for anxiety and muscle-related disorders (Rasmussen et al., 1978).
5. Anticancer Investigations
Mustafa et al. (2014) studied urea derivatives for their enzyme inhibition and anticancer activities. They found that certain compounds showed promising results in vitro against cancer cell lines, suggesting their potential as anticancer agents (Mustafa et al., 2014).
properties
CAS RN |
675122-44-8 |
---|---|
Product Name |
Urea, N-((1R,2S)-3-((3S)-3-((4-fluorophenyl)methyl)-1-piperidinyl)-2-hydroxy-1-methylpropyl)-N'-(3-(1-methyl-1H-tetrazol-5-yl)phenyl)- |
Molecular Formula |
C25H32FN7O2 |
Molecular Weight |
481.6 g/mol |
IUPAC Name |
1-[(2R,3S)-4-[(3S)-3-[(4-fluorophenyl)methyl]piperidin-1-yl]-3-hydroxybutan-2-yl]-3-[3-(1-methyltetrazol-5-yl)phenyl]urea |
InChI |
InChI=1S/C25H32FN7O2/c1-17(27-25(35)28-22-7-3-6-20(14-22)24-29-30-31-32(24)2)23(34)16-33-12-4-5-19(15-33)13-18-8-10-21(26)11-9-18/h3,6-11,14,17,19,23,34H,4-5,12-13,15-16H2,1-2H3,(H2,27,28,35)/t17-,19+,23+/m1/s1 |
InChI Key |
JTVSGNGYUGCQJP-FHJLPGHOSA-N |
Isomeric SMILES |
C[C@H]([C@H](CN1CCC[C@H](C1)CC2=CC=C(C=C2)F)O)NC(=O)NC3=CC=CC(=C3)C4=NN=NN4C |
SMILES |
CC(C(CN1CCCC(C1)CC2=CC=C(C=C2)F)O)NC(=O)NC3=CC=CC(=C3)C4=NN=NN4C |
Canonical SMILES |
CC(C(CN1CCCC(C1)CC2=CC=C(C=C2)F)O)NC(=O)NC3=CC=CC(=C3)C4=NN=NN4C |
Appearance |
Solid powder |
Purity |
>98% (or refer to the Certificate of Analysis) |
shelf_life |
>2 years if stored properly |
solubility |
Soluble in DMSO, not in water |
storage |
Dry, dark and at 0 - 4 C for short term (days to weeks) or -20 C for long term (months to years). |
synonyms |
BMS-639623; BMS639623; BMS 639623; UNII-PON9OFP69G; CHEMBL399495; PON9OFP69G; SCHEMBL5561408. |
Origin of Product |
United States |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.